Cas no 1805137-47-6 (3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile)

3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile is a specialized pyridine derivative featuring a trifluoromethoxy group and an aminomethyl substituent, which enhance its reactivity and potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing trifluoromethoxy group contributes to improved metabolic stability and bioavailability, while the aminomethyl functionality allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its structural diversity and ability to participate in nucleophilic substitution or condensation reactions. Its high purity and well-defined structure make it suitable for precision applications in medicinal chemistry and material science.
3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile structure
1805137-47-6 structure
Product Name:3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile
CAS No:1805137-47-6
MF:C10H10F3N3O2
MW:261.20051240921
CID:4840712
Update Time:2025-06-08

3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile
    • Inchi: 1S/C10H10F3N3O2/c1-17-9-7(4-15)6(2-3-14)8(5-16-9)18-10(11,12)13/h5H,2,4,15H2,1H3
    • InChI Key: BCKDWKVHWQHRIZ-UHFFFAOYSA-N
    • SMILES: FC(OC1=CN=C(C(CN)=C1CC#N)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 315
  • XLogP3: 0.9
  • Topological Polar Surface Area: 81.2

3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085212-1g
3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile
1805137-47-6 97%
1g
$1,475.10 2022-04-01

Additional information on 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile

3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805137-47-6): An Overview

3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805137-47-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

The chemical structure of 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile is characterized by a pyridine ring substituted with an aminomethyl group at the 3-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile has shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways, which are crucial for programmed cell death. These findings suggest that 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile could be further developed as a potential anticancer agent.

The pharmacokinetic properties of 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805137-47-6) represents a promising candidate in the development of new therapeutic agents for treating inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As more data becomes available from ongoing studies, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.

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